Cas no 1388068-65-2 (3-Chloro-5-nitrophenylhydrazine)

• Product Name: 3-Chloro-5-nitrophenylhydrazine
• CAS No: 1388068-65-2
• MF: C₆H₆ClN₃O₂
• MW: 187.583739757538
• CID: 4934773
• Update Time: 2025-07-23

3-Chloro-5-nitrophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-nitrophenylhydrazine

• Inchi： 1S/C6H6ClN3O2/c7-4-1-5(9-8)3-6(2-4)10(11)12/h1-3,9H,8H2
• InChI Key： WVUILGJQFVHIOU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 1.7
• Topological Polar Surface Area: 83.9

Additional information on 3-Chloro-5-nitrophenylhydrazine

Professional Introduction to 3-Chloro-5-nitrophenylhydrazine (CAS No. 1388068-65-2)

3-Chloro-5-nitrophenylhydrazine, with the chemical formula C₆H₅ClN₃O₂, is a significant intermediate in organic synthesis and pharmaceutical research. This compound, identified by its CAS number CAS No. 1388068-65-2, has garnered attention due to its versatile applications in the development of various chemical entities. Its unique structural features, comprising both chloro and nitro substituents on a phenyl ring, make it a valuable precursor in the synthesis of heterocyclic compounds and pharmacologically active molecules.

The utility of 3-Chloro-5-nitrophenylhydrazine extends across multiple domains, particularly in medicinal chemistry and agrochemical research. One of its primary applications lies in the preparation of hydrazide derivatives, which are crucial in the synthesis of drugs targeting neurological disorders. Recent studies have highlighted its role in developing novel hydrazine-based compounds that exhibit potent inhibitory effects on enzymes such as monoamine oxidase (MAO), which are implicated in conditions like depression and Parkinson's disease.

In addition to its pharmaceutical relevance, 3-Chloro-5-nitrophenylhydrazine serves as a key intermediate in the synthesis of agrochemicals. The presence of both chloro and nitro groups on the aromatic ring enhances its reactivity, allowing for further functionalization into more complex structures. This characteristic has been leveraged in creating advanced pesticides and herbicides that offer improved efficacy and environmental safety profiles. Researchers have been particularly interested in its ability to form stable complexes with metal ions, which can be harnessed for developing novel catalysts and coordination polymers.

The chemical properties of CAS No. 1388068-65-2, such as its solubility and stability under various conditions, make it a preferred choice for synthetic chemists. Its ability to undergo nucleophilic substitution reactions with amines and alcohols allows for the facile introduction of diverse functional groups, thereby facilitating the construction of complex molecular architectures. This flexibility has been exploited in the synthesis of biologically active molecules, including kinase inhibitors and antiviral agents.

Recent advancements in computational chemistry have further enhanced the understanding of 3-Chloro-5-nitrophenylhydrazine's reactivity and mechanism of action. Molecular modeling studies have revealed insights into how the chloro and nitro substituents influence electronic distribution across the aromatic ring, thereby modulating its interaction with biological targets. These findings have guided the design of more effective derivatives with enhanced pharmacological properties.

The synthesis of CAS No. 1388068-65-2 typically involves multi-step reactions starting from readily available aromatic precursors. The process often begins with nitration followed by chlorination, which introduces the desired substituents onto the phenyl ring. Optimization of reaction conditions, including temperature, solvent choice, and catalyst selection, is crucial to achieving high yields and purity. Advances in green chemistry principles have also led to the development of more sustainable synthetic routes that minimize waste generation and hazardous byproducts.

In conclusion, 3-Chloro-5-nitrophenylhydrazine represents a cornerstone compound in modern chemical synthesis, with far-reaching implications in pharmaceuticals and agrochemicals. Its unique structural attributes and reactivity profile continue to inspire innovative research endeavors aimed at unlocking new therapeutic possibilities and sustainable agricultural solutions. As scientific understanding progresses, it is anticipated that this compound will play an even more pivotal role in shaping the future of chemical biology.